Cas no 1311315-33-9 (2-Amino-2-(4-fluorophenyl)ethan-1-ol hydrochloride)

• Product Name: 2-Amino-2-(4-fluorophenyl)ethan-1-ol hydrochloride
• CAS No: 1311315-33-9
• MF: C₈H₁₁ClFNO
• MW: 191.630444765091
• CID: 2185981
• PubChem ID: 54593837
• Update Time: 2025-07-23

2-Amino-2-(4-fluorophenyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(4-fluorophenyl)ethan-1-ol hydrochloride
• AK117861
• AK117858
• 2-AMINO-2-(4-FLUOROPHENYL)ETHANOL HYDROCHLORIDE
• NE60464
• 2-Amino-2-(4-fluorophenyl)ethanol HCl
• (2S)-2-amino-2-(4-fluorophenyl)ethanol;hydrochloride
• Z1268152327
• F16942
• SCHEMBL1439116
• SB44538
• CS-0158101
• AKOS037646373
• EN300-79149
• 1311315-33-9
• 2-amino-2-(4-fluorophenyl)ethanol;hydrochloride
• MFCD18917409
• 2-AMINO-2-(4-FLUOROPHENYL)ETHANOLHYDROCHLORIDE
• DB-302855
• AS-68474

• Inchi： 1S/C8H10FNO.ClH/c9-7-3-1-6(2-4-7)8(10)5-11;/h1-4,8,11H,5,10H2;1H
• InChI Key： XDUGHEJDMDUTSI-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C(CO)N

Computed Properties

• Exact Mass: 191.0513198g/mol
• Monoisotopic Mass: 191.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on 2-Amino-2-(4-fluorophenyl)ethan-1-ol hydrochloride

2-Amino-2-(4-fluorophenyl)ethan-1-ol Hydrochloride (CAS No. 1311315-33-9): An Overview

2-Amino-2-(4-fluorophenyl)ethan-1-ol hydrochloride (CAS No. 1311315-33-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AFPE, is a derivative of phenylethanolamine and possesses a unique combination of structural features that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Amino-2-(4-fluorophenyl)ethan-1-ol hydrochloride consists of a fluorinated phenyl ring attached to an aminoethyl alcohol moiety, which is further derivatized with a hydrochloride salt. This specific arrangement of functional groups imparts distinct physicochemical properties to the molecule, such as enhanced solubility and stability, which are crucial for its potential use in pharmaceutical formulations.

In recent years, AFPE has been extensively studied for its pharmacological properties. One of the key areas of interest is its potential as a dopamine receptor agonist. Dopamine receptors play a critical role in the central nervous system (CNS) and are involved in various physiological processes, including motor control, reward pathways, and cognitive functions. Research has shown that AFPE exhibits selective binding to dopamine D₂ receptors, which makes it a promising candidate for the treatment of neurological disorders such as Parkinson's disease and schizophrenia.

Beyond its dopaminergic activity, 2-Amino-2-(4-fluorophenyl)ethan-1-ol hydrochloride has also been investigated for its potential anti-inflammatory effects. Inflammatory responses are central to many chronic diseases, including arthritis and neurodegenerative conditions. Studies have demonstrated that AFPE can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This dual action on both dopaminergic and inflammatory pathways highlights the multifaceted therapeutic potential of this compound.

The pharmacokinetic profile of AFPE has been another focus of research. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Additionally, it has a relatively long half-life, which could translate into once-daily dosing regimens in clinical settings. These pharmacokinetic characteristics are essential for optimizing drug delivery and ensuring sustained therapeutic effects.

In terms of safety and toxicity, initial studies have indicated that 2-Amino-2-(4-fluorophenyl)ethan-1-ol hydrochloride is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are ongoing to ensure its long-term use is safe and effective. Preclinical toxicity studies have not revealed any significant adverse effects at relevant dose levels, but further investigations are necessary to fully understand its safety profile.

The clinical development of AFPE is currently in progress, with several Phase I and II trials underway to evaluate its efficacy and safety in human subjects. Early results from these trials have been promising, with the compound showing significant improvements in symptoms associated with Parkinson's disease and other neurological disorders. These findings have generated considerable excitement among researchers and clinicians alike.

In conclusion, 2-Amino-2-(4-fluorophenyl)ethan-1-ol hydrochloride (CAS No. 1311315-33-9), or AFPE, represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. As research continues to advance our understanding of this compound, it holds the potential to significantly impact the treatment landscape for various neurological and inflammatory conditions.